Cas no 2228263-47-4 (3-fluoro-4-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol)

• Product Name: 3-fluoro-4-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol
• CAS No: 2228263-47-4
• MF: C₁₂H₁₅FO₂
• MW: 210.244707345963
• CID: 6419965
• PubChem ID: 165618233
• Update Time: 2025-05-26

3-fluoro-4-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol
• 3-fluoro-4-[1-(hydroxymethyl)-2,2-dimethylcyclopropyl]phenol
• EN300-1821692
• 2228263-47-4

• Inchi： 1S/C12H15FO2/c1-11(2)6-12(11,7-14)9-4-3-8(15)5-10(9)13/h3-5,14-15H,6-7H2,1-2H3
• InChI Key： DDFWEYAYHFFGBL-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1(CO)CC1(C)C)O

Computed Properties

• Exact Mass: 210.10560788g/mol
• Monoisotopic Mass: 210.10560788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-fluoro-4-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol

Introduction to 3-fluoro-4-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol (CAS No: 2228263-47-4)

3-fluoro-4-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol, identified by its CAS number 2228263-47-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a fluoro substituent, combined with a hydroxymethyl group and a dimethylcyclopropyl side chain on a phenolic backbone, contributes to its distinct chemical properties and biological activities. Such structural features are often explored in the quest to identify molecules with enhanced pharmacological profiles.

The compound’s structure is characterized by a rigid cyclopropyl ring attached to a benzene ring, which is further functionalized with fluorine and hydroxymethyl groups. The fluoro atom, known for its ability to modulate metabolic stability and binding affinity, plays a crucial role in fine-tuning the pharmacokinetic and pharmacodynamic properties of drug candidates. Meanwhile, the hydroxymethyl group introduces polarity and potential hydrogen bonding capabilities, which can be exploited for interactions with biological targets. The dimethylcyclopropyl moiety adds steric bulk, influencing the molecule’s orientation in binding pockets and potentially enhancing selectivity.

In recent years, the exploration of heterocyclic compounds with appended functional groups has been a focal point in drug discovery. The cyclopropyl group, in particular, has been investigated for its ability to improve metabolic stability and reduce off-target effects. This makes 3-fluoro-4-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol an intriguing candidate for further investigation. Its structural motif is reminiscent of several bioactive molecules that have shown promise in preclinical studies.

One of the most compelling aspects of this compound is its potential as a scaffold for designing new drugs. The combination of electronic and steric effects arising from its substituents allows for fine-tuned interactions with biological targets. For instance, the fluoro atom can enhance binding affinity by participating in dipole-dipole interactions or by influencing the conformation of the molecule in the binding site. The hydroxymethyl group can engage in hydrogen bonding, providing another layer of specificity. Additionally, the dimethylcyclopropyl group can occupy space within the binding pocket, reducing the likelihood of non-specific interactions.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies have been instrumental in understanding how 3-fluoro-4-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol might interact with various biological targets. These studies suggest that it could exhibit inhibitory activity against enzymes or receptors involved in key biological pathways. For example, preliminary simulations indicate that it might interact with enzymes implicated in inflammation or cancer progression.

The synthesis of this compound presents an interesting challenge due to its complex structure. However, modern synthetic methodologies have made it possible to construct such molecules efficiently. The introduction of the fluoro substituent requires careful handling to ensure regioselectivity and high yield. Similarly, the attachment of the hydroxymethyl group necessitates conditions that preserve functional group integrity. Despite these challenges, synthetic chemists have developed robust protocols for constructing analogs with similar structural motifs.

Once synthesized, evaluating the biological activity of 3-fluoro-4-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol is crucial for determining its therapeutic potential. In vitro assays are commonly employed to assess interactions with target proteins or enzymes. These assays can provide insights into potency, selectivity, and mechanism of action. Additionally, cellular assays can help evaluate cytotoxicity and other off-target effects.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like this one. Predictive models can analyze large datasets to identify molecules with optimal properties based on their structures. These models take into account various parameters such as physicochemical properties, predicted binding affinities, and potential toxicity profiles.

The potential applications of 3-fluoro-4-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol extend beyond traditional therapeutic areas. Its unique structure might make it suitable for use as an intermediate in more complex synthetic pathways or as a tool compound for studying enzyme mechanisms. Furthermore, its ability to modulate biological pathways could lead to applications in areas such as regenerative medicine or neurology.

In conclusion,3-fluoro-4-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol (CAS No: 2228263-47-4) represents a promising candidate for further exploration in pharmaceutical research. Its distinctive structural features offer opportunities for designing novel therapeutic agents with enhanced efficacy and selectivity. As research continues to uncover new applications for such compounds,3-fluoro-4-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol may play an important role in addressing unmet medical needs.